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Compound of Interest

Compound Name: Capadenoson

Cat. No.: B1668272 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Capadenoson is a selective, non-nucleoside partial agonist of the adenosine A1 receptor,

demonstrating potential therapeutic effects in cardiovascular conditions. Accurate and

consistent preparation of stock solutions is critical for reliable experimental outcomes. This

document provides a detailed protocol for the preparation, storage, and handling of

Capadenoson stock solutions using dimethyl sulfoxide (DMSO) as the solvent.

Quantitative Data Summary
A summary of the key quantitative data for Capadenoson is presented in the table below for

easy reference.
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Property Value Reference(s)

Molecular Weight 520.03 g/mol [1][2]

Solubility in DMSO
≥ 50 mg/mL (96.15 mM) to 100

mg/mL (192.29 mM)
[1]

Recommended Storage

(Powder)
-20°C for up to 3 years [1]

Recommended Storage (Stock

Solution)

-80°C for up to 1 year; -20°C

for up to 1 month
[1]

Experimental Protocol: Preparation of a 50 mM
Capadenoson Stock Solution
This protocol describes the preparation of a 50 mM stock solution of Capadenoson in DMSO.

Materials:

Capadenoson (solid powder)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile, filtered pipette tips

Procedure:

Pre-weighing Preparation: Allow the vial of Capadenoson powder to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing Capadenoson: Carefully weigh out the desired amount of Capadenoson powder

using a calibrated analytical balance. For example, to prepare 1 mL of a 50 mM stock
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solution, weigh out 26.0 mg of Capadenoson (Calculation: 520.03 g/mol * 0.050 mol/L *

0.001 L = 0.026 g = 26.0 mg).

Dissolution: Add the appropriate volume of DMSO to the weighed Capadenoson powder.

For the example above, add 1 mL of DMSO.

Mixing: Tightly cap the tube or vial and vortex thoroughly until the Capadenoson is

completely dissolved. Gentle warming (e.g., in a 37°C water bath) and/or brief sonication can

be used to aid dissolution if necessary. Visually inspect the solution to ensure there are no

visible particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes. Store the aliquots at -80°C for

long-term storage (up to 1 year) or at -20°C for short-term storage (up to 1 month).

Note on DMSO: It is crucial to use anhydrous or high-purity DMSO, as absorbed moisture can

reduce the solubility of Capadenoson. Use freshly opened DMSO whenever possible.

Visualization of Capadenoson's Mechanism of
Action
Capadenoson acts as a partial agonist at the adenosine A1 receptor, which is a G-protein

coupled receptor (GPCR). The primary signaling pathway initiated by the activation of the

adenosine A1 receptor is the inhibition of adenylyl cyclase, leading to a decrease in intracellular

cyclic AMP (cAMP) levels.
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Caption: Adenosine A1 Receptor Signaling Pathway Activated by Capadenoson.

Experimental Workflow for Stock Solution
Preparation
The logical flow for preparing the Capadenoson stock solution is outlined in the diagram

below.
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Caption: Workflow for Preparing Capadenoson Stock Solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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